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Compound of Interest

Compound Name: Tris(hydroxymethyl)phosphine

Cat. No.: B1196123 Get Quote

An In-depth Technical Guide to the Safe Handling of Tris(hydroxymethyl)phosphine

Introduction
Tris(hydroxymethyl)phosphine, with the chemical formula P(CH2OH)3, is a multifunctional

organophosphorus compound characterized by three hydroxymethyl groups and a tertiary

phosphine.[1] It presents as a white solid and is utilized in various chemical syntheses.[1]

Given its hazardous properties, a thorough understanding of its safety and handling

precautions is imperative for researchers, scientists, and drug development professionals. This

guide provides comprehensive information on the safe handling, storage, and emergency

procedures for Tris(hydroxymethyl)phosphine.

Hazard Identification
Tris(hydroxymethyl)phosphine is classified as a hazardous chemical. It is toxic if swallowed,

causes skin irritation, and can result in serious eye damage.[2] It may also cause respiratory

irritation.[2]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.
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Hazard Class Category Signal Word Hazard Statement

Acute toxicity, oral 3 Danger
H301: Toxic if

swallowed[1][2][3]

Skin

corrosion/irritation
2 Warning

H315: Causes skin

irritation[1][2][3]

Serious eye

damage/eye irritation
1 Danger

H318: Causes serious

eye damage[1][2][3]

Specific target organ

toxicity — single

exposure

3 Warning

H335: May cause

respiratory irritation[1]

[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Tris(hydroxymethyl)phosphine is

provided below.

Property Value

Molecular Formula C3H9O3P[1][4][5]

Molar Mass 124.08 g/mol [1][4]

Appearance White solid[1][6]

Melting Point 48-56 °C[5]

Boiling Point 111-113 °C at 2.5 mmHg[5]

Solubility Soluble in water, alcohols, and DMF[1][2]

Handling and Storage
Handling

Avoid contact with skin and eyes.[4][6]

Do not breathe dust, vapor, mist, or gas.[2][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://www.fishersci.com/store/msds?partNumber=AC363840010&productDescription=TRIS%28HYDROXYMETHYL%29PHOSPH+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/tris%28hydroxymethyl%29phosphine
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://www.fishersci.com/store/msds?partNumber=AC363840010&productDescription=TRIS%28HYDROXYMETHYL%29PHOSPH+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/tris%28hydroxymethyl%29phosphine
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://www.fishersci.com/store/msds?partNumber=AC363840010&productDescription=TRIS%28HYDROXYMETHYL%29PHOSPH+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/tris%28hydroxymethyl%29phosphine
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://www.fishersci.com/store/msds?partNumber=AC363840010&productDescription=TRIS%28HYDROXYMETHYL%29PHOSPH+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/tris%28hydroxymethyl%29phosphine
https://www.benchchem.com/product/b1196123?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://www.chemicalbook.com/msds/tris-hydroxymethyl-phosphine.pdf
https://www.chembk.com/en/chem/TRIS(HYDROXYMETHYL)PHOSPHINE
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://www.chemicalbook.com/msds/tris-hydroxymethyl-phosphine.pdf
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://pim-resources.coleparmer.com/sds/04699.pdf
https://www.chembk.com/en/chem/TRIS(HYDROXYMETHYL)PHOSPHINE
https://www.chembk.com/en/chem/TRIS(HYDROXYMETHYL)PHOSPHINE
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://www.fishersci.com/store/msds?partNumber=AC363840010&productDescription=TRIS%28HYDROXYMETHYL%29PHOSPH+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tris-hydroxymethyl-phosphine.pdf
https://pim-resources.coleparmer.com/sds/04699.pdf
https://www.fishersci.com/store/msds?partNumber=AC363840010&productDescription=TRIS%28HYDROXYMETHYL%29PHOSPH+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04699.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use only under a chemical fume hood.[2]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Handle and store under an inert gas as the compound is air and moisture sensitive.[4]

Storage
Store in a cool, dry, and well-ventilated place.[2][4][6]

Keep the container tightly closed.[2][4][6]

Incompatible materials include halogens, oxygen, and strong oxidizing agents.[2][6]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling

Tris(hydroxymethyl)phosphine.

Eye/Face Protection: Wear safety glasses with side-shields or a face shield. Use equipment

for eye protection tested and approved under appropriate government standards such as

NIOSH (US) or EN 166 (EU).[2][4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[6] Gloves must be inspected prior to use.[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

First Aid Measures
Immediate medical attention is required in case of exposure.

If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor/physician.[2][4] Rinse mouth with water.[4][6]
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If on Skin: Immediately wash with plenty of soap and water.[2] Remove contaminated

clothing and shoes.[6] Get medical aid.[6]

If in Eyes: Rinse cautiously with water for at least 15 minutes.[4][6] Remove contact lenses, if

present and easy to do.[4] Continue rinsing and seek immediate medical advice.[4][6]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[2] If not breathing, give artificial respiration.[6] If breathing is difficult, give oxygen.

[6] Call a POISON CENTER or doctor/physician if you feel unwell.[2]

Fire and Explosion Hazards
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4][6]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products can include carbon monoxide, carbon dioxide, and oxides of phosphorus.[2][6]

Fire-Fighting Instructions: As in any fire, wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][6]

Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 5.0.

[6] Evacuate personnel to safe areas.[2] Avoid dust formation.[2][4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Sweep up and shovel the material into suitable containers for

disposal.[2][4]

Toxicology
The toxicological properties of Tris(hydroxymethyl)phosphine have not been fully

investigated.[2] However, available data indicates its potential for significant health effects.
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Test Species Route Value Classification

LD50 Rat Oral 178 mg/kg
Toxic if

swallowed[4][6]

Draize test Rabbit Eye 100 uL/24H Severe[6]

Draize test Rabbit Skin 500 uL/24H Severe[6]

No data is available regarding carcinogenicity, mutagenicity, or reproductive effects.[6]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[2][6] It is recommended to offer surplus and non-recyclable solutions to a

licensed disposal company.[4] Dispose of the container and unused contents in accordance

with federal, state, and local requirements.

Reactivity
Chemical Stability: Stable under recommended storage conditions.[4]

Conditions to Avoid: Exposure to air and moisture may affect product quality.[4] Incompatible

materials.[6]

Incompatible Materials: Strong oxidizing agents, halogens, and oxygen.[2][6]

Hazardous Decomposition Products: Carbon monoxide, oxides of phosphorus, carbon

dioxide, and formaldehyde.[6]

Hazardous Polymerization: Will not occur.[2][6]

Visual Guides
Safe Handling Workflow
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Preparation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Work in a Chemical Fume Hood

Step 2

Handling

Step 3

Avoid Skin/Eye Contact Avoid Inhaling Dust/Vapors Storage Waste Disposal

Store in a Cool, Dry, Well-Ventilated Area Keep Container Tightly Closed Store Under Inert Gas Collect Waste in a Labeled, Closed Container

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Safe handling workflow for Tris(hydroxymethyl)phosphine.

First Aid Response
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water for 15 mins Rinse Mouth

Give Artificial Respiration if Not Breathing

Seek Immediate Medical Attention

Wash Skin with Soap and Water Remove Contact Lenses Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First aid response for Tris(hydroxymethyl)phosphine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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